Cas no 932962-84-0 (N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 932962-84-0
• MF: C₁₉H₁₄BrFN₂O₂
• MW: 401.229067325592
• CID: 5498215
• Update Time: 2025-05-21

N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14BrFN2O2/c20-14-5-2-7-16(11-14)22-18(24)17-8-3-9-23(19(17)25)12-13-4-1-6-15(21)10-13/h1-11H,12H2,(H,22,24)
• InChI Key： HFRKKYLJSWAZNL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=CC=CC(Br)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 932962-84-0)

N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 932962-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine-3-carboxamide core, is often explored for its potential applications in drug discovery and material science. The presence of both bromophenyl and fluorophenyl groups in its structure enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential role in targeting enzyme pathways and receptor modulation, which aligns with the growing focus on precision medicine and personalized therapeutics. This compound's structural features also make it a candidate for crystallography studies and computational modeling, addressing the rising interest in AI-driven drug design.

The synthesis of CAS No. 932962-84-0 involves multi-step organic reactions, often starting from 3-fluorophenyl derivatives and 3-bromoaniline. Its carboxamide moiety is critical for forming hydrogen bonds, a property highly sought after in medicinal chemistry. Given the increasing popularity of green chemistry, efforts are underway to optimize its production using catalytic methods and sustainable solvents, reflecting the industry's shift toward eco-friendly synthesis.

From an analytical perspective, N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure high purity, which is essential for its applications in high-throughput screening and lead compound optimization. The compound's logP and solubility profiles are also frequently studied, as they influence its bioavailability and pharmacokinetic properties.

Beyond pharmaceuticals, CAS No. 932962-84-0 has potential applications in agrochemicals and material science. Its halogenated structure lends itself to modifications for creating polymers or coatings with specific properties. This versatility has sparked interest in cross-disciplinary research, bridging gaps between organic chemistry and industrial applications.

In summary, N-(3-bromophenyl)-1-(3-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a compelling case study in modern chemical innovation. Its relevance to drug development, sustainable synthesis, and advanced materials underscores its importance in both academic and industrial settings. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.